haloperidol 4-azidobenzoate
haloperidol 4-azidobenzoate
Brand Name:
Vulcanchem
CAS No.:
117345-85-4
VCID:
VC0056706
InChI:
InChI=1S/C28H26ClFN4O3/c29-23-9-7-22(8-10-23)28(37-27(36)21-5-13-25(14-6-21)32-33-31)15-18-34(19-16-28)17-1-2-26(35)20-3-11-24(30)12-4-20/h3-14H,1-2,15-19H2
SMILES:
C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])CCCC(=O)C4=CC=C(C=C4)F
Molecular Formula:
C28H26ClFN4O3
Molecular Weight:
521 g/mol
haloperidol 4-azidobenzoate
CAS No.: 117345-85-4
Main Products
VCID: VC0056706
Molecular Formula: C28H26ClFN4O3
Molecular Weight: 521 g/mol
| CAS No. | 117345-85-4 |
|---|---|
| Product Name | haloperidol 4-azidobenzoate |
| Molecular Formula | C28H26ClFN4O3 |
| Molecular Weight | 521 g/mol |
| IUPAC Name | [4-(4-chlorophenyl)-1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl] 4-azidobenzoate |
| Standard InChI | InChI=1S/C28H26ClFN4O3/c29-23-9-7-22(8-10-23)28(37-27(36)21-5-13-25(14-6-21)32-33-31)15-18-34(19-16-28)17-1-2-26(35)20-3-11-24(30)12-4-20/h3-14H,1-2,15-19H2 |
| Standard InChIKey | ZMHKRNQMMRWKIP-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])CCCC(=O)C4=CC=C(C=C4)F |
| Canonical SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])CCCC(=O)C4=CC=C(C=C4)F |
| Synonyms | azido-haloperidol haloperidol 4-azidobenzoate |
| PubChem Compound | 88141 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume